Cas no 56609-03-1 (1-benzhydrylpiperazinium chloride)

• Product Name: 1-benzhydrylpiperazinium chloride
• CAS No: 56609-03-1
• MF: C₁₇H₂₁ClN₂
• MW: 288.815043210983
• CID: 945624
• PubChem ID: 44146891
• Update Time: 2025-04-19

1-benzhydrylpiperazinium chloride Chemical and Physical Properties

Names and Identifiers

• 1-benzhydrylpiperazinium chloride
• 1-benzhydrylpiperazin-1-ium,chloride
• 1-(diphenylmethyl)piperazin-1-ium chloride
• EINECS 260-283-3
• 1-(Diphenylmethyl)piperazine--hydrogen chloride (1/1)
• 56609-03-1
• SCHEMBL11456225
• Cambridge id 5236764
• 1-benzhydrylpiperazine hydrochloride
• DTXSID70972048

• Inchi： 1S/C17H20N2.ClH/c1-3-7-15(8-4-1)17(16-9-5-2-6-10-16)19-13-11-18-12-14-19;/h1-10,17-18H,11-14H2;1H
• InChI Key： DLCXUFKAJDKSDD-UHFFFAOYSA-N
• SMILES： Cl.N1(CCNCC1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 266.9751
• Monoisotopic Mass: 288.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: 140.5°C
• PSA: 20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes